1,2,4,5,6,8-Hexahydroxyanthraquinone
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Overview
Description
Anthracene blue SWR is a hexahydroxyanthraquinone that is anthracene-9,10-dione in which the six hydroxy substituents are located at positions 1, 2, 4, 5, 6 and 8. Used as as a hematoxylin substitute in H&E staining. It has a role as a histological dye.
Scientific Research Applications
Anti-inflammatory and Anti-cancer Properties
- Emodin exhibits anti-inflammatory effects in various in vitro and in vivo models, including pancreatitis, arthritis, asthma, atherosclerosis, and glomerulonephritis. It also shows anti-cancer potential against various tumor cell lines, including hepatocellular carcinoma, pancreatic, breast, colorectal, leukemia, and lung cancers. Emodin interacts with several molecular targets involved in inflammation and cancer (Shrimali et al., 2013).
Pharmacological Activities
- Rhein, a derivative of emodin, shows hepatoprotective, nephroprotective, anti-inflammatory, antioxidant, anticancer, and antimicrobial activities. These properties support its potential use as a medicinal agent (Zhou et al., 2015).
Antioxidant Properties
- New polyhydroxylated hydroanthraquinone derivatives isolated from marine algal-derived endophytic fungi show antioxidant, antimicrobial, and cytotoxic activities (Li et al., 2017).
Antibacterial Activity
- Synthesized derivatives of 1,3,5,7-tetrahydroxy-9,10-anthraquinone exhibit antibacterial activity against pathogenic bacteria like Bacillus subtilis, Staphylococcus aureus, Escherichia coli, and Salmonella typhi (Nurbayti et al., 2022).
Potential in Treating Cervical Cancer
- Emodin induces apoptosis in human cervical cancer cells through caspase-dependent pathways, suggesting its potential as an anticancer agent (Srinivas et al., 2003).
Anti-Trypanosomal Agents
- Derivatives of 1,4-dihydroxyanthraquinone show promise as anti-trypanosomal agents, indicating potential in treating trypanosomiasis (Kisula et al., 2022).
Antibacterial Anthraquinone Derivatives
- New hydroanthraquinone analogues derived from marine fungi show antibacterial activities, highlighting their therapeutic potential (Yang et al., 2012).
Cytotoxic Aminoanthraquinone Derivatives
- Aminoanthraquinone derivatives synthesized from 1,4-dihydroxyanthraquinone show strong cytotoxicity against cancer cell lines, indicating potential in cancer therapy (Nor et al., 2013).
properties
CAS RN |
6373-24-6 |
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Molecular Formula |
C14H8O8 |
Molecular Weight |
304.21 g/mol |
IUPAC Name |
1,2,4,5,6,8-hexahydroxyanthracene-9,10-dione |
InChI |
InChI=1S/C14H8O8/c15-3-1-5(17)11(19)9-7(3)13(21)10-8(14(9)22)4(16)2-6(18)12(10)20/h1-2,15-20H |
InChI Key |
MMRNCQMFQXTUGO-UHFFFAOYSA-N |
SMILES |
C1=C(C2=C(C(=C1O)O)C(=O)C3=C(C2=O)C(=C(C=C3O)O)O)O |
Canonical SMILES |
C1=C(C2=C(C(=C1O)O)C(=O)C3=C(C2=O)C(=C(C=C3O)O)O)O |
Other CAS RN |
61169-36-6 6373-24-6 |
Origin of Product |
United States |
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